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Compound of Interest

Compound Name: ASP2905

Cat. No.: B605632 Get Quote

This technical guide provides an in-depth analysis of the psychoactive properties of ASP2905,

a potent and selective inhibitor of the Kv12.2 potassium channel, as demonstrated in various

mouse models. The data and methodologies presented are collated from preclinical studies

aimed at evaluating its potential as a novel therapeutic agent for psychiatric disorders.

Mechanism of Action
ASP2905, chemically identified as N-(4-fluorophenyl)-N'-phenyl-N''-(pyrimidin-2-

ylmethyl)-1,3,5-triazine-2,4,6-triamine, exerts its effects through the potent and selective

inhibition of the potassium channel Kv12.2, which is encoded by the KCNH3 gene.[1][2] This

channel is predominantly expressed in the forebrain, a region critically involved in cognitive and

executive functions.[3] Inhibition of KCNH3 by ASP2905 is proposed to modulate neuronal

excitability, leading to an increase in the efflux of key neurotransmitters, dopamine and

acetylcholine, in the medial prefrontal cortex.[3][4] This neurochemical modulation is believed

to underlie the observed psychoactive and cognitive-enhancing effects of the compound.
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Phase 1: Acclimation

Phase 2: Treatment

Phase 3: Data Collection

Mice acclimated to
locomotor activity chambers

Oral administration of
ASP2905 or vehicle

Injection of PCP or
methamphetamine

Pre-treatment

Locomotor activity recorded
(e.g., for 60-90 min)
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Phase 1: Induction of Negative Symptoms

Phase 2: Treatment

Phase 3: Behavioral Testing

Chronic PCP administration
to induce behavioral deficits

Chronic infusion of ASP2905

Mice placed in water cylinder

Immobility time recorded
during the final minutes of the test
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Phase 1: Model Induction

Phase 2: Pre-Test

Phase 3: Testing

Neonatal PCP treatment
to induce cognitive deficits

ASP2905 administration

Mice are water-deprived

Mice placed in maze

Latency to find water source is recorded
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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